Cas no 1809889-91-5 (tert-Butyl 2-Bromo-2-methylpropanoate-D6)

• Product Name: tert-Butyl 2-Bromo-2-methylpropanoate-D6
• CAS No: 1809889-91-5
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 5719304
• Update Time: 2025-07-02

tert-Butyl 2-Bromo-2-methylpropanoate-D6 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-Bromo-2-methylpropanoate-D6
• Aztreonam Impurity 46

• Inchi： 1S/C8H15BrO2/c1-7(2,3)11-6(10)8(4,5)9/h1-5H3
• InChI Key： IGVNJALYNQVQIT-UHFFFAOYSA-N
• SMILES： C(=O)(C(C([H])([H])[H])(C([H])([H])[H])Br)OC(C)(C)C

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

tert-Butyl 2-Bromo-2-methylpropanoate-D6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on tert-Butyl 2-Bromo-2-methylpropanoate-D6

Recent Advances in the Application of tert-Butyl 2-Bromo-2-methylpropanoate-D6 (CAS: 1809889-91-5) in Chemical Biology and Pharmaceutical Research

The compound tert-Butyl 2-Bromo-2-methylpropanoate-D6 (CAS: 1809889-91-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique deuterated structure and versatile reactivity. This deuterated ester serves as a crucial intermediate in the synthesis of isotopically labeled compounds, which are essential for drug metabolism studies, pharmacokinetic analysis, and mechanistic investigations. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

One of the key applications of tert-Butyl 2-Bromo-2-methylpropanoate-D6 is in the synthesis of deuterated analogs of bioactive molecules. The incorporation of deuterium atoms can significantly alter the metabolic stability and pharmacokinetic profiles of these molecules, making them valuable tools for drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of deuterated inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported enhanced metabolic stability and prolonged half-life of the deuterated inhibitors compared to their non-deuterated counterparts.

In addition to its role in drug development, tert-Butyl 2-Bromo-2-methylpropanoate-D6 has been employed in mechanistic studies to elucidate reaction pathways. A recent publication in Organic Letters detailed its use as a radical precursor in photoredox catalysis, enabling the efficient generation of carbon-centered radicals under mild conditions. This approach has opened new avenues for the construction of complex molecular architectures, which are often challenging to achieve using traditional synthetic methods.

Furthermore, the compound's utility extends to analytical chemistry, where it serves as an internal standard for quantitative analysis. Its deuterated structure ensures minimal interference with the analyte of interest, thereby improving the accuracy and precision of measurements. A 2024 study in Analytical Chemistry showcased its application in the quantification of trace-level metabolites in biological samples, underscoring its importance in biomarker discovery and toxicology studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of tert-Butyl 2-Bromo-2-methylpropanoate-D6. Recent advancements in continuous flow chemistry and catalytic deuterium exchange reactions offer potential solutions to these challenges, as highlighted in a 2023 review article in Chemical Reviews. These innovations are expected to further expand the accessibility and utility of this compound in both academic and industrial settings.

In conclusion, tert-Butyl 2-Bromo-2-methylpropanoate-D6 (CAS: 1809889-91-5) represents a valuable tool in chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a compound of interest for researchers aiming to develop next-generation therapeutics and analytical methods. Ongoing research and technological advancements are likely to uncover even more applications for this versatile intermediate in the coming years.